Cas no 2228817-78-3 ((5-bromo-2-fluoropyridin-3-yl)methanesulfonyl chloride)
(5-Bromo-2-fluoropyridin-3-yl)methanesulfonyl chloride is a versatile sulfonylating reagent used in organic synthesis, particularly in the preparation of sulfonamide derivatives. Its key advantages include its reactive sulfonyl chloride group, which facilitates efficient coupling with amines to form sulfonamides, and the presence of bromo and fluoro substituents on the pyridine ring, offering additional sites for further functionalization. The compound is valuable in pharmaceutical and agrochemical research, where it serves as a key intermediate for constructing complex heterocyclic frameworks. Its stability under controlled conditions and high purity make it suitable for precise synthetic applications. Proper handling under inert conditions is recommended due to its moisture sensitivity.
2228817-78-3 structure
Product Name:(5-bromo-2-fluoropyridin-3-yl)methanesulfonyl chloride
CAS No:2228817-78-3
MF:C6H4BrClFNO2S
MW:288.521862030029
CID:6052571
PubChem ID:165636925
Update Time:2025-06-08
(5-bromo-2-fluoropyridin-3-yl)methanesulfonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 5-Bromo-2-fluoro-3-pyridinemethanesulfonyl chloride (ACI)
- (5-bromo-2-fluoropyridin-3-yl)methanesulfonyl chloride
- 2228817-78-3
- EN300-1989182
-
- Inchi: 1S/C6H4BrClFNO2S/c7-5-1-4(3-13(8,11)12)6(9)10-2-5/h1-2H,3H2
- InChI Key: QCJZPLNWLIOPGI-UHFFFAOYSA-N
- SMILES: C1(F)=NC=C(Br)C=C1CS(Cl)(=O)=O
Computed Properties
- Exact Mass: 286.88187g/mol
- Monoisotopic Mass: 286.88187g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 268
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 55.4Ų
Experimental Properties
- Density: 1.900±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 374.7±42.0 °C(Predicted)
- pka: -4.40±0.20(Predicted)
(5-bromo-2-fluoropyridin-3-yl)methanesulfonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1989182-0.05g |
(5-bromo-2-fluoropyridin-3-yl)methanesulfonyl chloride |
2228817-78-3 | 0.05g |
$1091.0 | 2023-09-16 | ||
| Enamine | EN300-1989182-0.1g |
(5-bromo-2-fluoropyridin-3-yl)methanesulfonyl chloride |
2228817-78-3 | 0.1g |
$1144.0 | 2023-09-16 | ||
| Enamine | EN300-1989182-0.25g |
(5-bromo-2-fluoropyridin-3-yl)methanesulfonyl chloride |
2228817-78-3 | 0.25g |
$1196.0 | 2023-09-16 | ||
| Enamine | EN300-1989182-0.5g |
(5-bromo-2-fluoropyridin-3-yl)methanesulfonyl chloride |
2228817-78-3 | 0.5g |
$1247.0 | 2023-09-16 | ||
| Enamine | EN300-1989182-1.0g |
(5-bromo-2-fluoropyridin-3-yl)methanesulfonyl chloride |
2228817-78-3 | 1g |
$1299.0 | 2023-06-02 | ||
| Enamine | EN300-1989182-2.5g |
(5-bromo-2-fluoropyridin-3-yl)methanesulfonyl chloride |
2228817-78-3 | 2.5g |
$2548.0 | 2023-09-16 | ||
| Enamine | EN300-1989182-5.0g |
(5-bromo-2-fluoropyridin-3-yl)methanesulfonyl chloride |
2228817-78-3 | 5g |
$3770.0 | 2023-06-02 | ||
| Enamine | EN300-1989182-10.0g |
(5-bromo-2-fluoropyridin-3-yl)methanesulfonyl chloride |
2228817-78-3 | 10g |
$5590.0 | 2023-06-02 | ||
| Enamine | EN300-1989182-1g |
(5-bromo-2-fluoropyridin-3-yl)methanesulfonyl chloride |
2228817-78-3 | 1g |
$1299.0 | 2023-09-16 | ||
| Enamine | EN300-1989182-5g |
(5-bromo-2-fluoropyridin-3-yl)methanesulfonyl chloride |
2228817-78-3 | 5g |
$3770.0 | 2023-09-16 |
(5-bromo-2-fluoropyridin-3-yl)methanesulfonyl chloride Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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